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Compound of Interest

Compound Name: 4-Chloro-2-nitroanisole

Cat. No.: B146433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chloro-2-nitroanisole, focusing

on its synthetic preparation and physicochemical properties. As a key intermediate in the

synthesis of various pharmaceuticals and fine chemicals, a thorough understanding of its

synthesis is crucial for researchers in organic and medicinal chemistry.

Natural Occurrence
4-Chloro-2-nitroanisole is a synthetic compound and is not known to occur naturally.[1] Its

presence in the environment is solely due to its industrial synthesis and use as a chemical

intermediate.

Synthesis of 4-Chloro-2-nitroanisole
The synthesis of 4-Chloro-2-nitroanisole is primarily achieved through two main synthetic

routes:

Route 1: Williamson Ether Synthesis from 4-chloro-2-nitrophenol. This is a classical and

widely used method for the preparation of ethers.

Route 2: Electrophilic Aromatic Substitution (Nitration) of 4-chloroanisole. This method

involves the direct nitration of the aromatic ring of 4-chloroanisole.
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Synthesis Route 1: Williamson Ether Synthesis
This method involves the deprotonation of 4-chloro-2-nitrophenol to form a phenoxide, which

then acts as a nucleophile to attack a methylating agent.
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Reaction Setup

Workup

Purification

1. Mix 4-chloro-2-nitrophenol,
K₂CO₃, and Acetone

2. Add Methyl Iodide

3. Heat to Reflux

4. Cool to Room Temperature

5. Filter Solids

6. Evaporate Solvent

7. Recrystallize Crude Product

Pure 4-Chloro-2-nitroanisole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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